1,5-Dibromo-2,4-dimethylbenzene

• IUPAC Name: 1,5-dibromo-2,4-dimethylbenzene
• InChI: InChI=1S/C8H8Br2/c1-5-3-6(2)8(10)4-7(5)9/h3-4H,1-2H3
• InChI Key: SOYPUUFPUFRXRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)Br)C
• Molecular Formula: C8H8Br2
• DSSTOX Substance ID: DTXSID90347476
• Molecular Weight: 263.96 g/mol
• CAS RN: 615-87-2

Description

Synthesis Analysis

The synthesis of compounds related to 1,5-Dibromo-2,4-dimethylbenzene often involves bromination and alkylation processes. For instance, 2,5-Dimethyl-1,4-bis(carboxyalkyl)benzenes, which share a similar structural motif, are prepared nearly quantitatively by alkylation of malonic esters from dibromomethylbenzene derivatives obtained through bromomethylation of dimethylbenzene. These processes emphasize the role of bromination in achieving specific substitutions on the benzene ring, highlighting a method that could potentially be applied or adapted for the synthesis of 1,5-Dibromo-2,4-dimethylbenzene (Dahrouch et al., 2001).

Molecular Structure Analysis

The molecular structure of closely related compounds, like 1,4-Diisocyano-2,5-dimethylbenzene, provides insight into the structural features of 1,5-Dibromo-2,4-dimethylbenzene. X-ray diffraction studies reveal that these molecules crystallize in specific space groups, indicating a high degree of symmetry and regularity in their structure, which could be analogous to the geometric configuration of 1,5-Dibromo-2,4-dimethylbenzene (Zeller & Hunter, 2003).

Chemical Reactions and Properties

Chemical reactions involving dibromo compounds are crucial for further functionalization and application in organic synthesis. For example, 1,2-Dibromobenzenes, which share a bromination pattern with 1,5-Dibromo-2,4-dimethylbenzene, are valuable precursors for reactions based on the intermediate formation of benzynes, demonstrating the reactivity and versatility of dibrominated benzene derivatives in synthetic applications (Diemer, Leroux, & Colobert, 2011).

Physical Properties Analysis

The physical properties of compounds structurally similar to 1,5-Dibromo-2,4-dimethylbenzene, such as 1,4-dimethylbenzene, have been analyzed using X-ray scattering methods to determine molecular parameters and structural data. These studies provide a foundational understanding of the physical characteristics that could be expected for 1,5-Dibromo-2,4-dimethylbenzene, including molecular dimensions and electron density distributions (Drozdowski, 2006).

Scientific Research Applications

• Ligand Precursor in Organometallic Chemistry :

  • Dahrouch et al. (2001) used 2,5-dimethyl-1,4-bis(carboxyalkyl)benzenes, derived from 2,5-dimethyl-1,4-dibromomethylbenzene (a related compound), as precursors to 1,5-dihydro-s-indacenes. These compounds were shown to be effective ligand precursors in organometallic chemistry, especially for the synthesis of mono- or dianions of these indacenes (Dahrouch et al., 2001).

• Synthesis of Poly(p-phenylene) Copolymers :

  • Yurteri et al. (2004) reported the use of 2,5-Dibromo-1,4-(dihydroxymethyl)benzene, a related compound, in the synthesis of poly(p-phenylene)-graft-poly(ε-caprolactone) copolymers. These copolymers were characterized for their solubility, thermal behavior, and were found to be soluble in common organic solvents (Yurteri et al., 2004).

• Preparation of Polystyrene Macromonomer :

  • Cianga and Yagcı (2001) utilized a similar compound, benzene-2,5-dibromomethyl-1,4-bis(boronic acid propanediol diester), for the preparation of a polystyrene macromonomer through Atom Transfer Radical Polymerization. This macromonomer was then used in Suzuki coupling to create polyphenylenes with alternating polystyrene side chains (Cianga & Yagcı, 2001).

• Study of Bromination Reaction Kinetics :

  • Villalba et al. (2018) compared the bromination kinetics of 2,5-dimethylterephthalonitrile with 1,4-dimethylbenzene, highlighting the differences in the reaction process and intermediate compound formation. This study is significant for understanding the reactivity of brominated aromatic compounds (Villalba et al., 2018).

• Synthesis of Substituted Dithiepins :

  • Nakhmanovich et al. (1985) synthesized substituted dithiepins and dimethylbenzenes by reacting α-acetylene ketones with 1,2-dimethyl-4,5-di(mercaptomethyl)benzene. This research demonstrates the versatility of dimethylbenzene derivatives in synthesizing heterocyclic compounds (Nakhmanovich et al., 1985).

Safety and Hazards

1,5-Dibromo-2,4-dimethylbenzene is classified as causing skin irritation (H315) and serious eye irritation (H319). It may cause long-lasting harmful effects to aquatic life (H413). Precautionary measures include avoiding release to the environment, washing skin thoroughly after handling, and wearing protective gloves, eye protection, and face protection.

Mechanism of Action

Target of Action

1,5-Dibromo-2,4-dimethylbenzene is a brominated derivative of dimethylbenzene, also known as xylene It’s known that brominated benzenes generally interact with various organic compounds in chemical reactions .

Mode of Action

The compound can participate in various chemical reactions, such as free radical reactions and electrophilic aromatic substitution . In free radical reactions, a hydrogen atom can be abstracted from the benzylic position, leading to the formation of a resonance-stabilized radical . In electrophilic aromatic substitution, the bromine atom acts as an electrophile, forming a sigma bond with the benzene ring and generating a positively charged intermediate .

Biochemical Pathways

Brominated benzenes are often used in organic synthesis, suggesting they may participate in a variety of biochemical transformations .

Pharmacokinetics

Its lipophilicity and water solubility, which can influence its bioavailability and pharmacokinetics, are often considered in drug design .

Result of Action

Brominated benzenes can potentially cause skin and eye irritation, and may have harmful effects on aquatic life .

Action Environment

Environmental factors such as temperature, light, and pH could potentially influence the action, efficacy, and stability of 1,5-Dibromo-2,4-dimethylbenzene . .